Cas no 1261875-45-9 (2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261875-45-9
• MF: C₁₂H₆ClF₃INO
• MW: 399.534824848175
• CID: 4987586
• Update Time: 2025-10-28

2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6ClF3INO/c13-11-5-9(17)8(6-18-11)7-3-1-2-4-10(7)19-12(14,15)16/h1-6H
• InChI Key： HOSBBBPNWYHUSJ-UHFFFAOYSA-N
• SMILES： IC1C=C(N=CC=1C1C=CC=CC=1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine

Comprehensive Guide to 2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261875-45-9): Properties, Applications, and Market Insights

2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261875-45-9) is a specialized halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of chloro, iodo, and trifluoromethoxy substituents, making it a valuable intermediate for designing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its structural versatility and potential applications in drug discovery.

The molecular structure of 2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine includes a pyridine core substituted at the 2-position with a chlorine atom, at the 4-position with an iodine atom, and at the 5-position with a 2-(trifluoromethoxy)phenyl group. This arrangement enhances its reactivity and binding affinity, making it suitable for cross-coupling reactions and other synthetic transformations. The presence of halogen atoms and the trifluoromethoxy group contributes to its lipophilicity, which is crucial for membrane permeability in drug candidates.

In recent years, the demand for halogenated pyridine derivatives like 2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine has surged, driven by advancements in medicinal chemistry and agrochemical development. This compound is particularly relevant in the context of targeted drug design and pesticide innovation, where researchers seek novel scaffolds to address resistance and improve efficacy. Its CAS No. 1261875-45-9 is frequently searched in scientific databases, reflecting its growing importance in R&D.

One of the key applications of 2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine is in the synthesis of kinase inhibitors, a hot topic in oncology research. Kinases play a critical role in cell signaling, and their dysregulation is associated with various cancers. The compound's iodo and chloro substituents allow for further functionalization, enabling the creation of diverse inhibitor libraries. Additionally, its trifluoromethoxy group can enhance metabolic stability, a desirable property in drug candidates.

Beyond pharmaceuticals, 2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine is explored in agrochemicals, particularly in the development of next-generation pesticides. The trifluoromethoxy moiety is known to improve the bioactivity and environmental profile of agrochemicals, aligning with the industry's shift toward sustainable solutions. This compound's versatility makes it a candidate for designing novel herbicides and insecticides with reduced off-target effects.

The synthesis of 2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine typically involves multi-step reactions, including halogenation and cross-coupling methodologies. Researchers often optimize these processes to achieve high yields and purity, as impurities can affect downstream applications. The compound's CAS No. 1261875-45-9 is a critical identifier in procurement and regulatory documentation, ensuring accurate communication across supply chains.

Market trends indicate a rising interest in halogenated heterocycles, with 2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine being a notable example. Pharmaceutical and agrochemical companies are investing in custom synthesis and scale-up services to meet the demand for such intermediates. This compound's unique structure positions it as a valuable asset in the toolkit of synthetic chemists and material scientists alike.

In conclusion, 2-Chloro-4-iodo-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261875-45-9) is a promising compound with broad applications in drug discovery and agrochemical innovation. Its halogenated pyridine core and trifluoromethoxy group offer distinct advantages in molecular design, catering to the evolving needs of modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.